1-(2-(2,5-Dimethylfuran-3-yl)-2-hydroxyethyl)-3-(4-ethoxyphenyl)urea

• IUPAC Name: 1-[2-(2,5-dimethylfuran-3-yl)-2-hydroxyethyl]-3-(4-ethoxyphenyl)urea
• InChI: InChI=1S/C17H22N2O4/c1-4-22-14-7-5-13(6-8-14)19-17(21)18-10-16(20)15-9-11(2)23-12(15)3/h5-9,16,20H,4,10H2,1-3H3,(H2,18,19,21)
• InChI Key: PLDNEXJLYHZAJF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)NCC(C2=C(OC(=C2)C)C)O
• Molecular Formula: C17H22N2O4
• Molecular Weight: 318.4 g/mol

Description

1-(2-(2,5-Dimethylfuran-3-yl)-2-hydroxyethyl)-3-(4-ethoxyphenyl)urea, also known as DMF-316, is a small molecule compound that has been studied for its potential in treating various diseases. This compound has been synthesized by several methods and has shown promising results in scientific research.

Scientific Research Applications

Hydrogen Bonding and Molecular Structures

The study of urea derivatives often involves analyzing their hydrogen bonding and molecular structures. For example, research on crystalline N,N-dimethyl-N-arylureas with specific substituents has revealed insights into hydrogen bonding and molecular conformations through solid-state NMR, IR, Raman spectroscopies, and X-ray diffraction studies. These studies help in understanding the structural basis of urea derivatives' reactivity and potential applications in materials science and catalysis (Kołodziejski et al., 1993).

Reactivity and Synthesis Pathways

Urea derivatives' reactivity and synthesis pathways are key areas of research. For instance, imidazole derivatives have been synthesized and their reactivity explored through spectroscopic characterization and computational studies. Such research lays the groundwork for developing new chemical entities with potential applications in drug discovery and development (Hossain et al., 2018).

Pharmacological Applications

While excluding drug use, dosage, and side effects as per the requirements, it's worth noting that the structure-activity relationships of urea derivatives are extensively studied for their pharmacological potential. Research into trisubstituted phenyl urea derivatives as neuropeptide Y5 receptor antagonists exemplifies efforts to optimize in vitro potency and functional activity for therapeutic applications, showcasing the broader relevance of urea derivatives in medicinal chemistry (Fotsch et al., 2001).

Environmental and Analytical Chemistry

In environmental and analytical chemistry, urea derivatives are studied for their interactions with various substances and their determination in complex matrices. For example, the determination of substituted urea herbicides in soil through chromatographic procedures highlights the application of urea derivatives in environmental monitoring and safety assessments (Katz & Strusz, 1968).